Cas no 84539-07-1 (3,5-Dibromo-N,N-dimethylpyrazinamine)

3,5-Dibromo-N,N-dimethylpyrazinamine structure
84539-07-1 structure
Product Name:3,5-Dibromo-N,N-dimethylpyrazinamine
CAS No:84539-07-1
MF:C6H7Br2N3
MW:280.947879076004
MDL:MFCD09842809
CID:706676
PubChem ID:13098165
Update Time:2024-10-26

3,5-Dibromo-N,N-dimethylpyrazinamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-N,N-dimethylpyrazinamine
    • 2-Pyrazinamine, 3,5-dibromo-N,N-dimethyl-
    • 3,5-dibromo-N,N-dimethylpyrazin-2-amine
    • QC-6895
    • 3,5-Dibromo-N,N-dimethyl-2-pyrazinamine (ACI)
    • Pyrazinamine, 3,5-dibromo-N,N-dimethyl- (9CI)
    • SCHEMBL2317356
    • DTXSID70518081
    • DS-0266
    • VZBCSKITGQNOCM-UHFFFAOYSA-N
    • C6H7Br2N3
    • AC-33918
    • 84539-07-1
    • SY107617
    • MFCD09842809
    • AKOS015834436
    • CS-0187790
    • MDL: MFCD09842809
    • Inchi: 1S/C6H7Br2N3/c1-11(2)6-5(8)10-4(7)3-9-6/h3H,1-2H3
    • InChI Key: VZBCSKITGQNOCM-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(N(C)C)=C(Br)N=1

Computed Properties

  • Exact Mass: 278.90100
  • Monoisotopic Mass: 278.90067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 300.0±40.0 °C at 760 mmHg
  • Flash Point: 135.2±27.3 °C
  • Refractive Index: 1.631
  • PSA: 29.02000
  • LogP: 2.06760
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-Dibromo-N,N-dimethylpyrazinamine Security Information

3,5-Dibromo-N,N-dimethylpyrazinamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3,5-Dibromo-N,N-dimethylpyrazinamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
1.2 -
1.3 Solvents: Water
1.4 Solvents: Diethyl ether
Reference
Synthesis and cytotoxicity evaluation of novel indolylpyrimidines and indolylpyrazines as potential antitumor agents
Jiang, B.; et al, Bioorganic & Medicinal Chemistry, 2001, 9(5), 1149-1154

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ;  0 °C → rt
Reference
2,3-Diaminopyrazines as rho kinase inhibitors
Henderson, Alan J.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 1137-1140

Production Method 3

Reaction Conditions
1.1 Reagents: Bromine Catalysts: Triethylamine
Reference
Bromination of some pyridine and diazine N-oxides
Paudler, William W.; et al, Journal of Organic Chemistry, 1983, 48(7), 1064-9

Production Method 4

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  130 °C
2.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ;  0 °C → rt
Reference
2,3-Diaminopyrazines as rho kinase inhibitors
Henderson, Alan J.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 1137-1140

Production Method 5

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Water Solvents: Dimethyl sulfoxide
1.2 Solvents: Water
1.3 Solvents: Ethyl acetate
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide
2.2 -
2.3 Solvents: Water
2.4 Solvents: Diethyl ether
Reference
Synthesis and cytotoxicity evaluation of novel indolylpyrimidines and indolylpyrazines as potential antitumor agents
Jiang, B.; et al, Bioorganic & Medicinal Chemistry, 2001, 9(5), 1149-1154

3,5-Dibromo-N,N-dimethylpyrazinamine Raw materials

3,5-Dibromo-N,N-dimethylpyrazinamine Preparation Products

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